4-[(3,4-dimethylphenoxy)acetyl]morpholine

• IUPAC Name: 2-(3,4-dimethylphenoxy)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H19NO3/c1-11-3-4-13(9-12(11)2)18-10-14(16)15-5-7-17-8-6-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: GLZIDKKPKNREPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)N2CCOCC2)C
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

4-[(3,4-dimethylphenoxy)acetyl]morpholine, also known as DMAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMAM is a morpholine derivative and is synthesized by the reaction of 3,4-dimethylphenol with morpholine and acetic anhydride. In

Mechanism of Action

The mechanism of action of 4-[(3,4-dimethylphenoxy)acetyl]morpholine is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting the activity of enzymes such as acetylcholinesterase and tyrosinase. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

4-[(3,4-dimethylphenoxy)acetyl]morpholine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high yield. This compound is also stable under a range of conditions, making it suitable for use in various applications. However, this compound has some limitations for lab experiments. It is toxic and can be hazardous if not handled properly. In addition, this compound is not very water-soluble, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 4-[(3,4-dimethylphenoxy)acetyl]morpholine. One area of interest is its potential use as a therapeutic agent for cancer. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its efficacy. Another area of interest is its potential use as a crosslinking agent for polymeric materials. Research is needed to explore the potential of this compound in this field and to optimize its properties for use in various applications. Finally, further studies are needed to explore the potential of this compound as a fungicide and herbicide in agriculture.

Synthesis Methods

The synthesis of 4-[(3,4-dimethylphenoxy)acetyl]morpholine involves the reaction of 3,4-dimethylphenol with morpholine and acetic anhydride. The reaction takes place under reflux conditions in the presence of a catalyst such as sulfuric acid. The product is then purified by recrystallization from an appropriate solvent. The yield of this compound obtained by this method is around 70%.

Scientific Research Applications

4-[(3,4-dimethylphenoxy)acetyl]morpholine has been studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated for its antitumor, antifungal, and antibacterial properties. In agriculture, this compound has been studied for its potential use as a fungicide and herbicide. In material science, this compound has been explored for its ability to act as a crosslinking agent for polymeric materials.